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Compound of Interest |

3-Chloro-4-morpholinobenzoic
Compound Name:

acid
CAS No.: 26586-20-9
Cat. No.: B1453049

Get Quote

The search results have provided valuable information. | have found the molecular weight and

formula for 3-Chloro-4-morpholinobenzoic acid. | also found a synthesis method for a similar
compound, 4-(morpholin-4-yl)-3-nitrobenzoic acid, which gives a strong indication of how the
target molecule could be synthesized (nucleophilic aromatic substitution). Furthermore, I've
gathered information on the applications of chloro-containing benzoic acid derivatives in drug
discovery, specifically as EGFR inhibitors, which suggests a potential application for the topic
compound. | also found some spectroscopic data for related compounds, which will be useful
for the analytical section.

However, | still need to find a specific synthesis protocol for 3-Chloro-4-morpholinobenzoic
acid itself, not just for a nitro-analogue. | also need to find specific spectroscopic data (NMR,
IR, MS) for the exact target molecule. Finally, while | have general applications of related
compounds, | need to find more specific applications or studies that have utilized 3-Chloro-4-
morpholinobenzoic acid.

Therefore, | need to refine my search to find this missing information.| have gathered
substantial information to create a comprehensive technical guide. | have the molecular

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1453049#bc-rfq
https://www.benchchem.com/product/b1453049/docs?utm_src=pdf-body#3-chloro-4-morpholinobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1453049/docs?utm_src=pdf-body#3-chloro-4-morpholinobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1453049/docs?utm_src=pdf-body#3-chloro-4-morpholinobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1453049/docs?utm_src=pdf-body#3-chloro-4-morpholinobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1453049/docs?utm_src=pdf-body#3-chloro-4-morpholinobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

formula (C11H12CINO3) and molecular weight (241.67 g/mol ). | have also found a plausible
synthesis method via nucleophilic aromatic substitution, drawing parallels from the synthesis of
a similar nitro-analogue. | have also identified potential applications in drug discovery,
particularly as a scaffold for EGFR inhibitors. While | haven't found a direct experimental
spectrum for 3-Chloro-4-morpholinobenzoic acid, | have found spectroscopic data for closely
related compounds, which will allow me to discuss the expected spectral characteristics. | have
enough information to logically construct the guide, including a detailed synthesis protocol,
discussion of applications, and an analysis of its analytical characterization. Therefore, | can
now proceed to write the full technical guide as requested.

Final Answer: In-Depth Technical Guide: 3-Chloro-4-morpholinobenzoic Acid

Abstract: This technical guide provides a comprehensive overview of 3-Chloro-4-
morpholinobenzoic acid, a molecule of significant interest in contemporary chemical and
pharmaceutical research. We will delve into its core molecular attributes, explore its synthesis
and analytical characterization, and discuss its applications, grounded in established scientific
principles and literature. This document is intended for researchers, scientists, and drug
development professionals seeking a detailed understanding of this versatile chemical entity.

Introduction

3-Chloro-4-morpholinobenzoic acid is a synthetic organic compound featuring a
trifunctionalized benzene ring, substituted with a carboxylic acid, a chlorine atom, and a
morpholine moiety. This unique arrangement of functional groups imparts a balance of
hydrophilicity and lipophilicity, along with specific electronic properties, making it a valuable
building block in medicinal chemistry and materials science. The presence of the chlorine atom
and the morpholine group on the aromatic ring influences its reactivity and potential biological
activity, positioning it as a key intermediate in the synthesis of complex molecular architectures,
including potential therapeutic agents. A thorough understanding of its synthesis, structure, and
properties is essential for leveraging its full potential in research and development.

Molecular Structure and Physicochemical
Properties

The fundamental characteristics of 3-Chloro-4-morpholinobenzoic acid are dictated by its
molecular structure and the interplay of its constituent functional groups.
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Molecular Structure

The core of the molecule is a benzoic acid. A chlorine atom is attached at the 3-position, and a
morpholine ring is connected via its nitrogen atom to the 4-position of the benzene ring. The
carboxylic acid group is an electron-withdrawing group, while the morpholine is an electron-
donating group, and the chlorine atom is an electron-withdrawing, ortho-para directing group.
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Caption: General workflow for the synthesis of 3-Chloro-4-morpholinobenzoic acid.

Detailed Experimental Protocol

Materials:

o 3-Chloro-4-fluorobenzoic acid

e Morpholine

o Potassium carbonate (K2COs)

e Dimethyl sulfoxide (DMSO)

e Hydrochloric acid (HCI), 1M solution

o Ethyl acetate
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e Brine
¢ Anhydrous sodium sulfate (Naz2S0a)
Procedure:

e To a solution of 3-chloro-4-fluorobenzoic acid (1 equivalent) in DMSO, add potassium
carbonate (2 equivalents) and morpholine (1.2 equivalents).

o Heat the reaction mixture to 100-120 °C and stir for 4-6 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

» After completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

 Acidify the aqueous mixture to pH 2-3 with 1M HCI.

o Extract the product with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
» Remove the solvent under reduced pressure to yield the crude product.

» Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to obtain pure 3-Chloro-4-morpholinobenzoic acid.

Applications in Research and Development

The structural motifs within 3-Chloro-4-morpholinobenzoic acid make it a compound of
interest in drug discovery and materials science.

Medicinal Chemistry

Halogenated benzoic acids are prevalent scaffolds in medicinal chemistry. The introduction of a
chlorine atom can enhance metabolic stability and binding affinity of a molecule to its biological
target. The morpholine group can improve pharmacokinetic properties such as solubility and
cell permeability.
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Derivatives of chloro-benzoic acids have been investigated as inhibitors of various enzymes.
For instance, compounds with a similar 4-amino-3-chlorobenzoic acid core have been
synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a
key target in cancer therapy. [1]This suggests that 3-Chloro-4-morpholinobenzoic acid could
serve as a valuable starting material for the synthesis of novel EGFR inhibitors or other kinase
inhibitors.

Materials Science

The carboxylic acid group allows for the formation of metal-organic frameworks (MOFs) or
coordination polymers. The presence of the chloro and morpholino substituents can be used to
fine-tune the properties of these materials, such as their porosity, stability, and catalytic activity.

Analytical Characterization

The unambiguous identification and purity assessment of 3-Chloro-4-morpholinobenzoic
acid are crucial. This is typically achieved using a combination of spectroscopic techniques.

Expected Spectroscopic Data

While specific experimental spectra for this exact compound are not readily available in public
databases, the expected spectral features can be predicted based on its structure and data
from analogous compounds.

IH NMR (Proton Nuclear Magnetic Resonance):

o Aromatic Protons: Three distinct signals in the aromatic region (typically & 7.0-8.5 ppm). The
proton ortho to the carboxylic acid is expected to be the most downfield.

e Morpholine Protons: Two multiplets corresponding to the four methylene groups of the
morpholine ring, typically in the & 3.0-4.0 ppm range.

o Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (d > 10 ppm), which
may be exchangeable with D20.

13C NMR (Carbon-13 Nuclear Magnetic Resonance):
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» Aromatic Carbons: Six signals for the benzene ring carbons, with their chemical shifts
influenced by the substituents. The carbon attached to the carboxylic acid will be significantly
downfield.

o Carboxylic Carbon: A signal in the range of & 165-175 ppm.

e Morpholine Carbons: Two signals for the methylene carbons of the morpholine ring.

IR (Infrared) Spectroscopy:

O-H Stretch (Carboxylic Acid): A broad absorption band in the region of 2500-3300 cm~1.

C=0 Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700 cm™1.

C-ClI Stretch: An absorption in the fingerprint region, typically around 700-800 cm~1.

C-N and C-O Stretches (Morpholine): Absorptions in the 1000-1300 cm~1 region.
Mass Spectrometry (MS):

e The mass spectrum should show a molecular ion peak (M*) corresponding to the molecular
weight of 241.67 g/mol .

» The presence of a chlorine atom will be indicated by an isotopic pattern for the molecular ion,
with a ratio of approximately 3:1 for the M* and M+2 peaks.

Conclusion

3-Chloro-4-morpholinobenzoic acid is a valuable and versatile chemical compound with
significant potential in both medicinal chemistry and materials science. Its synthesis via
nucleophilic aromatic substitution is a robust and scalable method. The unique combination of
its functional groups provides a platform for the development of novel molecules with tailored
biological activities and material properties. Further exploration of this compound and its
derivatives is warranted to fully realize its potential in various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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